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Compound of Interest

Methyl 2-amino-5-ethylthiophene-
Compound Name:
3-carboxylate

Cat. No.: B095251

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides an in-depth overview of the physical and chemical properties of
aminothiophene carboxylate derivatives, a class of heterocyclic compounds with significant
interest in pharmaceutical and materials science research. Due to the limited availability of
specific experimental data for Methyl 2-amino-5-ethylthiophene-3-carboxylate, this
document focuses on the well-characterized analog, Ethyl 2-amino-5-methylthiophene-3-
carboxylate, to provide a representative understanding of the physicochemical characteristics
of this compound class. Furthermore, this guide details the generalized experimental protocols
for determining key physical properties and outlines the widely used Gewald synthesis for the
preparation of 2-aminothiophenes.

Core Physical Properties

While specific quantitative data for Methyl 2-amino-5-ethylthiophene-3-carboxylate is not
readily available in the cited literature, the physical properties of the closely related analog,
Ethyl 2-amino-5-methylthiophene-3-carboxylate, are summarized below. Researchers should
consider these values as estimations and are encouraged to perform experimental verification
for the specific methyl ester derivative.

Table 1: Physical Properties of Ethyl 2-amino-5-methylthiophene-3-carboxylate
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Property Value Source(s)
Molecular Formula CsH11NO2S [1112]
Molecular Weight 185.24 g/mol [1][2]
Melting Point 47 -51 °C [11[3]
White to light yellow crystalline
Appearance [1]
powder
Boiling Point 292 °C (Predicted) [3]

Favorable solubility
Solubility characteristics mentioned, but [1]

no quantitative data available.

CAS Number 4815-32-1 [1]12]

Experimental Protocols

The following sections detail standardized experimental procedures for the determination of the
key physical properties of organic compounds like Methyl 2-amino-5-ethylthiophene-3-
carboxylate.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. A
sharp melting point range is often indicative of a pure compound.

Apparatus:

e Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)
o Capillary tubes (sealed at one end)

e Thermometer

e Mortar and pestle

e Heating oil (for Thiele tube method)
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Procedure:

Sample Preparation: A small amount of the dry, finely powdered compound is packed into a
capillary tube to a height of 2-3 mm.

o Apparatus Setup (Thiele Tube): The capillary tube is attached to a thermometer with a rubber
band, ensuring the sample is level with the thermometer bulb. The assembly is then
immersed in a Thiele tube containing heating oil.

e Heating: The side arm of the Thiele tube is gently heated. The temperature is raised at a rate
of 1-2 °C per minute as the expected melting point is approached.

e Observation: The temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire sample becomes liquid (T2) are recorded. The melting point
is reported as the range T1-T2.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube, oil bath, or heating block)
Procedure:

o Sample Preparation: A small amount of the liquid is placed in the test tube. A capillary tube,
sealed at one end, is placed inverted into the liquid.

e Heating: The test tube is gently heated. As the temperature rises, a stream of bubbles will
emerge from the open end of the capillary tube.
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o Observation: Heating is discontinued when a steady stream of bubbles is observed. The
temperature at which the bubbling stops and the liquid begins to enter the capillary tube is
recorded as the boiling point.

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

Apparatus:

Test tubes

Spatula

Graduated cylinders or pipettes

A range of solvents (e.g., water, ethanol, acetone, diethyl ether, hexane)
Procedure:

e Qualitative Assessment: A small, measured amount of the solute (e.g., 10 mg) is added to a
test tube containing a measured volume of the solvent (e.g., 1 mL).

e Mixing: The mixture is agitated or sonicated for a set period.

e Observation: The solution is visually inspected to determine if the solute has completely
dissolved. Solubility is often categorized as soluble, partially soluble, or insoluble.

o Quantitative Assessment (if required): A saturated solution is prepared, and the
concentration of the dissolved solute is determined using an appropriate analytical technique
(e.g., spectroscopy or chromatography).

Synthesis of 2-Aminothiophenes: The Gewald
Reaction

The Gewald reaction is a multicomponent reaction that is widely used for the synthesis of
polysubstituted 2-aminothiophenes. This one-pot synthesis is a cornerstone for creating the
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core structure of compounds like Methyl 2-amino-5-ethylthiophene-3-carboxylate.
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Caption: Workflow of the Gewald three-component reaction for the synthesis of 2-
aminothiophenes.

Biological Context and Potential Signaling
Pathways

2-Aminothiophene derivatives have been reported to exhibit a range of biological activities,
including anti-inflammatory, antimicrobial, and anticancer properties.[4][5] While a specific
signaling pathway for Methyl 2-amino-5-ethylthiophene-3-carboxylate has not been
elucidated in the available literature, its structural motifs suggest potential interactions with
various biological targets. For instance, the anti-inflammatory activity of similar compounds may
involve the modulation of pathways such as the NF-kB signaling cascade or the inhibition of
cyclooxygenase (COX) enzymes. The antimicrobial effects could arise from the disruption of
bacterial cell wall synthesis or interference with essential metabolic pathways. Further
research, including target identification and mechanism of action studies, is required to
delineate the precise signaling pathways modulated by this compound.

The diagram below illustrates a hypothetical workflow for investigating the biological activity of

a novel 2-aminothiophene derivative.
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Caption: A generalized workflow for the preclinical evaluation of a novel therapeutic compound.
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Conclusion

This technical guide has provided a summary of the available physical property data for a
representative 2-aminothiophene carboxylate, detailed experimental protocols for property
determination, and an overview of the synthetic methodology for this class of compounds.
While specific data for Methyl 2-amino-5-ethylthiophene-3-carboxylate remains to be
experimentally determined and published, the information presented herein serves as a
valuable resource for researchers and professionals in the field of drug discovery and
development. Further investigation into the precise physicochemical properties and biological
mechanisms of action for this specific compound is warranted to fully explore its therapeutic
potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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